1-tert-butyl 3-methyl 3-(bromomethyl)azetidine-1,3-dicarboxylate
Description
1-tert-butyl 3-methyl 3-(bromomethyl)azetidine-1,3-dicarboxylate is a chemical compound. It is also known as tert-butyl 3,3-bis(bromomethyl)azetidine-1-carboxylate . The compound is a solid at 20°C .
Molecular Structure Analysis
The molecular formula of this compound is C9H16BrNO2 . The InChI code is 1S/C9H16BrNO2/c1-9(2,3)13-8(12)11-5-7(4-10)6-11/h7H,4-6H2,1-3H3 .Physical And Chemical Properties Analysis
This compound is a solid at 20°C . It has a molecular weight of 250.14 . The compound has a melting point of 38.0 42.0 °C . It has a flash point of 124 °C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-tert-butyl 3-methyl 3-(bromomethyl)azetidine-1,3-dicarboxylate involves the reaction of tert-butyl 3-methylazetidine-1,3-dicarboxylate with bromomethane in the presence of a base.", "Starting Materials": [ "tert-butyl 3-methylazetidine-1,3-dicarboxylate", "bromomethane", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add tert-butyl 3-methylazetidine-1,3-dicarboxylate to a reaction flask", "Add bromomethane to the reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask", "Heat the reaction mixture to a suitable temperature and stir for a suitable time", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
2751619-84-6 |
Product Name |
1-tert-butyl 3-methyl 3-(bromomethyl)azetidine-1,3-dicarboxylate |
Molecular Formula |
C11H18BrNO4 |
Molecular Weight |
308.2 |
Purity |
95 |
Origin of Product |
United States |
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